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Compound of Interest

Compound Name: 3-Bromo-5-ethylaniline
CAS No.: 123158-68-9
Cat. No.: B179179
Get Quote
. J

For Immediate Reference: This document outlines the essential safety and logistical
procedures for the proper disposal of 3-Bromo-5-ethylaniline. Adherence to these guidelines
is critical for ensuring personnel safety and environmental compliance.

This guide provides researchers, scientists, and drug development professionals with a step-

by-step operational plan for the safe handling and disposal of 3-Bromo-5-ethylaniline. Given
the hazardous nature of this compound, it is imperative to follow established safety protocols

and consult with your institution's Environmental Health and Safety (EHS) department.

Hazard Identification and Immediate Safety
Precautions

3-Bromo-5-ethylaniline is classified as a hazardous substance. Based on data from similar
compounds, it is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and
serious eye irritation.[1][2] May cause respiratory irritation.[1][2]

Immediate actions in case of exposure:
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 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.[2][3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[2][3][4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2][4]

Required Personal Protective Equipment (PPE) for Handling and Disposal:
o Gloves: Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.[2]
o Eye Protection: Safety glasses with side-shields or chemical goggles.[2]

» Body Protection: A lab coat or chemical-resistant apron. A complete suit protecting against
chemicals may be necessary depending on the scale of handling.[5]

¢ Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Bromo-5-ethylaniline and related
compounds. This information is critical for proper handling, storage, and transport of the waste.
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3-Bromo-5- 3-Bromo-5- o
Property L . 3-Bromoaniline
ethylaniline methylaniline
Molecular Formula CsH1oBrN[1][7] C7HsBrN[8] CeHeBrN
Molecular Weight 200.08 g/mol [1][7] 186.05 g/mol [8] 172.02 g/mol
) N Solid, Low melting o
Physical State Not specified ] Liquid[6]
solid[3]
UN Number (for -
Not specified UN2811[3] UN2810[6]
transport)
Hazard Class (for N ] ) o
Not specified 6.1 (Toxic solid)[3] 6.1 (Toxic liquid)[6]
transport)
Packing Group (for -
Not specified HI[3] 1[6]

transport)

Step-by-Step Disposal Protocol

The disposal of 3-Bromo-5-ethylaniline must be handled as hazardous waste. Do not
discharge into drains or the environment.[2][3][6]

Methodology for Waste Collection and Segregation:

« ldentify Waste Stream: Designate a specific, clearly labeled hazardous waste container for 3-
Bromo-5-ethylaniline and materials contaminated with it.

» Container Requirements: Use a sealable, non-reactive, and properly labeled container. The
container must be in good condition and compatible with the chemical. Keep the container
tightly closed when not in use.[3][6]

e Segregation: Do not mix 3-Bromo-5-ethylaniline waste with other waste streams unless
explicitly permitted by your institution's EHS guidelines. Incompatible materials include acids,
acid anhydrides, acid chlorides, and chloroformates.[6]

o Labeling: The waste container label must include:

o The words "Hazardous Waste"
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[e]

The full chemical name: "3-Bromo-5-ethylaniline”

o

Associated hazards (e.g., Toxic, Irritant)

The accumulation start date

[¢]

[¢]

The name of the principal investigator or lab group
Procedure for Handling Spills:

o Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential
personnel.[2]

o Containment: For liquid spills, use an inert absorbent material like sand, silica gel, or
universal binder.[5][6] For solid spills, carefully sweep or shovel the material into a suitable
disposal container, avoiding dust formation.[2][3]

e Cleanup: Clean the spill area thoroughly with an appropriate solvent and then with soap and
water. All cleanup materials must be disposed of as hazardous waste.

e Report: Report the spill to your institution's EHS department.
Final Disposal Operations:

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated designated
hazardous waste accumulation area, away from incompatible materials.[3][6]

o Arrange for Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste. All disposal must be conducted through a licensed and approved waste
disposal company.[2][5]

o Documentation: Maintain a record of the waste generated, including the amount and date of
disposal, as required by local and national regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-5-ethylaniline.
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Disposal Workflow for 3-Bromo-5-ethylaniline

Start: Generation of
3-Bromo-5-ethylaniline Waste

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

2. Select Labeled, Compatible
Hazardous Waste Container

3. Transfer Waste to Container
(Avoid Spills & Dust)

4. Securely Seal Container

Spill Occurred?

Execute Spill Cleanup Protocol
(Absorb/Sweep, Clean, Contain)

5. Store in Designated
Hazardous Waste Area

6. Contact EHS for Pickup
by Licensed Disposal Company

End: Waste Disposed
Compliantly

Click to download full resolution via product page

Caption: Disposal Workflow for 3-Bromo-5-ethylaniline.
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Disclaimer: This document provides guidance based on publicly available safety data for 3-
Bromo-5-ethylaniline and similar chemical compounds. Always consult your institution's
specific EHS protocols and the most current Safety Data Sheet (SDS) for the chemical in use.
Disposal regulations may vary by region.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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